Cas no 39646-72-5 (1,4-Dibromoadamantane)
1,4-Dibromoadamantane structure
Product Name:1,4-Dibromoadamantane
CAS No:39646-72-5
MF:C10H14Br2
MW:294.026161670685
CID:55065
PubChem ID:4533350
Update Time:2025-04-18
1,4-Dibromoadamantane Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Dibromoadamantane
- trans-1,4-Dibromoadamantane
- Tricyclo[3.3.1.13,7]decane,1,4-dibromo-, (1a,3a,4a,5b,7a)- (9CI)
- A824672
- SCHEMBL1074040
- 39646-72-5
- 52918-86-2
- FT-0713336
- DTXSID70404016
- AKOS015917853
- 3-Hydroxy-5-iodo(1H)indazole
- Tricyclo[3.3.1.13,7]decane, 1,4-dibromo-
-
- Inchi: 1S/C10H14Br2/c11-9-7-1-6-2-8(9)5-10(12,3-6)4-7/h6-9H,1-5H2
- InChI Key: BPJZBMGMBABTDL-UHFFFAOYSA-N
- SMILES: BrC12CC3CC(C1)C(C(C3)C2)Br
Computed Properties
- Exact Mass: 291.94622
- Monoisotopic Mass: 291.946
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0A^2
- XLogP3: 3.6
Experimental Properties
- Density: 1.804
- Boiling Point: 295.8 ºC at 760 mmHg
- Flash Point: 151.8ºC
- Refractive Index: 1.626
- PSA: 0
- LogP: 3.72350
1,4-Dibromoadamantane Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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